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Compound of Interest

Compound Name: ENMD-2076 Tartrate

Cat. No.: B1671335 Get Quote

ENMD-2076 Tartrate Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of ENMD-
2076 Tartrate. The following troubleshooting guides and frequently asked questions (FAQs)

are designed to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for ENMD-2076 Tartrate powder?

A1: ENMD-2076 Tartrate in its solid (lyophilized) form should be stored at -20°C and kept

desiccated.[1][2] Under these conditions, the compound is stable for up to 36 months.[1]

Q2: How should I prepare and store stock solutions of ENMD-2076 Tartrate?

A2: Stock solutions are typically prepared in dimethyl sulfoxide (DMSO).[2] For long-term

storage, it is recommended to aliquot the stock solution into single-use vials to avoid repeated

freeze-thaw cycles.[2] Store these aliquots at -80°C for up to one year or at -20°C for up to one

month.[2][3] It is advisable to use fresh DMSO, as moisture absorption can reduce the solubility

of the compound.[2]

Q3: Is ENMD-2076 Tartrate sensitive to light?
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A3: While specific photostability studies for ENMD-2076 Tartrate are not publicly available, it is

a general best practice for all research compounds to be stored in light-protected containers

(e.g., amber vials) to minimize the potential for photodegradation.

Q4: What are the known degradation pathways for ENMD-2076 Tartrate?

A4: Currently, there is no publicly available information detailing the specific degradation

pathways or products of ENMD-2076 Tartrate. The molecule contains several functional

groups, including vinyl pyrimidine, piperazine, and pyrazole moieties. In general, compounds

with piperazine rings can be susceptible to oxidative and thermal degradation. Pyrazole rings

can be sensitive to high temperatures and moisture.
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Issue Potential Cause Recommended Solution

Reduced Potency or

Inconsistent Results

Improper storage of stock

solutions (e.g., repeated

freeze-thaw cycles, extended

storage at -20°C).

Prepare fresh stock solutions

from lyophilized powder.

Ensure aliquots are stored at

-80°C for long-term use and

are used immediately after

thawing. Avoid using stock

solutions that have been

stored at -20°C for more than

one month.[2][3]

Degradation of the compound

in the solid form due to

improper storage.

Verify that the lyophilized

powder has been consistently

stored at -20°C in a desiccated

environment.[1][2] If there are

doubts about the storage

history, it is advisable to use a

new batch of the compound.

Precipitation in Stock Solution
Use of DMSO that has

absorbed moisture.

Use fresh, anhydrous grade

DMSO for the preparation of

stock solutions.[2]

Exceeding the solubility limit.

Ensure the concentration of

the stock solution does not

exceed the recommended

solubility limits.

Discoloration of the Compound

Potential degradation due to

exposure to light or air over

extended periods.

Always store the compound in

light-protected containers.

While specific data is

unavailable for ENMD-2076,

this is a standard precaution. If

discoloration is observed, it is

recommended to use a fresh

supply.
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Storage Conditions Summary
Form

Storage

Temperature
Duration Additional Notes

Lyophilized Powder -20°C Up to 36 months Keep desiccated.[1]

Stock Solution in

DMSO
-80°C Up to 1 year

Aliquot to avoid

freeze-thaw cycles.[2]

[3]

Stock Solution in

DMSO
-20°C Up to 1 month

Aliquot to avoid

freeze-thaw cycles.[2]

[3]

Experimental Protocols
While specific degradation studies for ENMD-2076 Tartrate are not available in the public

domain, a general protocol for assessing compound stability in solution can be adapted.

Protocol: General Assessment of Stock Solution Stability

Preparation: Prepare a stock solution of ENMD-2076 Tartrate in anhydrous DMSO at a

known concentration.

Initial Analysis (T=0): Immediately after preparation, analyze the solution using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV

detection, to determine the initial purity and concentration. This will serve as the baseline.

Storage: Aliquot the remaining stock solution into multiple vials and store under the desired

conditions (e.g., -20°C and -80°C).

Time-Point Analysis: At regular intervals (e.g., 1 week, 1 month, 3 months, etc.), retrieve an

aliquot from each storage condition.

Sample Analysis: Allow the aliquot to thaw completely and reach room temperature. Analyze

the sample using the same HPLC method as the initial analysis.
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Data Comparison: Compare the purity and concentration of the stored samples to the initial

(T=0) data. A significant decrease in the main peak area or the appearance of new peaks

would indicate degradation.

Visualized Workflows

Compound Storage and Handling Workflow
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Caption: Recommended workflow for storage and handling of ENMD-2076 Tartrate.

Troubleshooting Logic for Inconsistent Results
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Caption: Decision-making workflow for troubleshooting inconsistent experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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